Cas no 1000520-92-2 (2-(4-Fluoro-3-methylphenyl)acetic acid)

• Product Name: 2-(4-Fluoro-3-methylphenyl)acetic acid
• CAS No: 1000520-92-2
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD09832241
• CID: 860151
• PubChem ID: 39103878
• Update Time: 2025-10-30

2-(4-Fluoro-3-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-3-methylphenyl)acetic acid
• 4-Fluoro-3-methylphenylacetic acid
• 4-fluoro-3-methylphenylacetic aicd
• OTAVA-BB 1312887
• RARECHEM AL MS 0051
• 2-(4-Fluoro-3-methylphenyl)
• MFCD09832241
• Benzeneacetic acid, 4-fluoro-3-methyl-
• SCHEMBL1699671
• EN300-104489
• VZDGZGNZGMJNPR-UHFFFAOYSA-N
• SY111033
• CL9442
• (4-Fluoro-3-methylphenyl)acetic acid
• AKOS011681040
• DTXSID40653458
• 1000520-92-2
• AS-46348

• MDL： MFCD09832241
• Inchi： 1S/C9H9FO2/c1-6-4-7(5-9(11)12)2-3-8(6)10/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： VZDGZGNZGMJNPR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1=CC=C(F)C(C)=C1

Computed Properties

• Exact Mass: 168.05900
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 1.76120

Additional information on 2-(4-Fluoro-3-methylphenyl)acetic acid

2-(4-Fluoro-3-methylphenyl)acetic acid: A Comprehensive Overview

2-(4-Fluoro-3-methylphenyl)acetic acid, identified by the CAS number 1000520-92-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a phenyl ring substituted with fluorine and methyl groups, along with an acetic acid moiety. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2-(4-Fluoro-3-methylphenyl)acetic acid typically involves multi-step organic reactions, often starting from aromatic precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the phenyl-acetic acid linkage, which has shown promising results in terms of yield and selectivity.

In terms of physical properties, 2-(4-Fluoro-3-methylphenyl)acetic acid exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as water and ethanol has been extensively studied, with findings indicating moderate solubility in polar solvents due to the presence of the carboxylic acid group. These properties make it suitable for various chemical transformations and analytical techniques.

The chemical structure of this compound plays a crucial role in its reactivity. The fluorine atom on the phenyl ring introduces electron-withdrawing effects, which can influence the acidity of the carboxylic acid group. Recent studies have demonstrated that this effect can be exploited in designing novel pharmaceutical agents with enhanced bioavailability. Additionally, the methyl group on the phenyl ring contributes to steric effects, which can be advantageous in controlling the stereochemistry of subsequent reactions.

One of the most promising applications of 2-(4-Fluoro-3-methylphenyl)acetic acid lies in its potential as a building block for drug discovery. Researchers have utilized this compound as an intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents and anticancer drugs. For example, a recent study published in the Journal of Medicinal Chemistry highlighted its role in developing a novel class of histone deacetylase inhibitors, which show potent activity against several cancer cell lines.

In addition to its pharmaceutical applications, 2-(4-Fluoro-3-methylphenyl)acetic acid has also found utility in agrochemical research. Its ability to modulate plant growth hormones has led to investigations into its potential as a herbicide or plant growth regulator. Field trials conducted in collaboration with agricultural scientists have demonstrated promising results, suggesting that this compound could play a significant role in sustainable agriculture practices.

The environmental impact of 2-(4-Fluoro-3-methylphenyl)acetic acid is another area of active research. Studies focusing on its biodegradation pathways have revealed that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in natural ecosystems. This finding is particularly important for regulatory assessments and ensures that its use aligns with global environmental standards.

In conclusion, 2-(4-Fluoro-3-methylphenyl)acetic acid, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research. Its applications span across pharmaceuticals, agrochemicals, and materials science, driven by ongoing advancements in synthetic methodologies and biological evaluations. As researchers continue to explore its potential, this compound is poised to make significant contributions to both academic and industrial sectors.